3-(4-{[(Fluoren-9-ylmethoxy)carbonylamino]-methyl}phenyl)propanoic acid

• IUPAC Name: 3-[4-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]phenyl]propanoic acid
• InChI: InChI=1S/C25H23NO4/c27-24(28)14-13-17-9-11-18(12-10-17)15-26-25(29)30-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23H,13-16H2,(H,26,29)(H,27,28)
• InChI Key: CAAHTEAHTPGWRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC4=CC=C(C=C4)CCC(=O)O
• Molecular Formula: C25H23NO4
• Molecular Weight: 401.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a fluorene moiety, which is a polycyclic aromatic hydrocarbon, attached to a propanoic acid moiety via a carbonylamino-methylphenyl group. The exact 3D structure would require further computational or experimental analysis to determine.

Physical And Chemical Properties Analysis

The compound has a density of 1.396±0.06 g/cm3. Other physical and chemical properties such as boiling point, melting point, solubility, and stability would require further experimental determination.

Scientific Research Applications

Overview of Applications

3-(4-{[(Fluoren-9-ylmethoxy)carbonylamino]-methyl}phenyl)propanoic acid is a compound that could potentially have applications in various scientific research fields due to its unique chemical structure. While the specific molecule was not directly mentioned in the searched literature, insights from related research on the applications of similar chemical structures suggest avenues for exploration. These insights can help understand the potential research applications of compounds with comparable structural features or functionalities.

Chemical Synthesis and Material Science

Chemical synthesis and material science research could benefit from the study of compounds like this compound due to their potential as building blocks for more complex molecules or materials. Compounds with similar structural motifs have been explored for their applications in creating new chemical entities with desirable properties for pharmaceuticals, polymers, and advanced materials (Qiu et al., 2009).

Pharmacological Effects

Hydroxycinnamic acids and their derivatives have been extensively studied for their antioxidant, anti-inflammatory, and anticancer properties. Given the structural complexity and potential bioactivity of this compound, it could be of interest for pharmacological research exploring similar biological effects. Studies have shown that modifications to the aromatic ring and the carboxylic function can significantly impact the biological activities of these compounds, suggesting that detailed investigation into the structure-activity relationships of such molecules could be fruitful (Razzaghi-Asl et al., 2013).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s important to note that the compound is intended for research use only, suggesting that its biological activity, if any, is still under investigation.